Cas no 115027-08-2 (3-(2-chloroacetyl)-1H-indole-5-carbonitrile)

3-(2-chloroacetyl)-1H-indole-5-carbonitrile structure
115027-08-2 structure
Product Name:3-(2-chloroacetyl)-1H-indole-5-carbonitrile
CAS No:115027-08-2
MF:C11H7ClN2O
MW:218.6390812397
CID:130600
PubChem ID:15729288
Update Time:2025-04-19

3-(2-chloroacetyl)-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-carbonitrile,3-(2-chloroacetyl)-
    • 1H-Indole-5-carbonitrile, 3-(chloroacetyl)- (9CI)
    • 3-(2-chloroacetyl)-1H-indole-5-carbonitrile
    • CS-16544
    • 115027-08-2
    • DTXSID10577556
    • BLEBTHHPYINQMI-UHFFFAOYSA-N
    • AKOS027395498
    • 3-(2-chloroacetyl)-5-cyanoindole
    • FT-0757067
    • SCHEMBL8808423
    • CS-0100124
    • 3-(Chloroacetyl)-1H-indole-5-carbonitrile
    • D76080
    • DA-15252
    • Inchi: 1S/C11H7ClN2O/c12-4-11(15)9-6-14-10-2-1-7(5-13)3-8(9)10/h1-3,6,14H,4H2
    • InChI Key: BLEBTHHPYINQMI-UHFFFAOYSA-N
    • SMILES: ClCC(C1=CNC2C=CC(C#N)=CC=21)=O

Computed Properties

  • Exact Mass: 217.01698
  • Monoisotopic Mass: 218.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 56.6Ų

Experimental Properties

  • PSA: 53.75

3-(2-chloroacetyl)-1H-indole-5-carbonitrile Pricemore >>

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